Cas no 7507-95-1 ( )

  structure
  structure
Product Name: 
CAS No:7507-95-1
MF:C11H12O5
MW:224.209983825684
CID:981267
PubChem ID:344489
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 7507-95-1
    • NSC-401451
    • NSC401451
    • DTXSID40322511
    • 6-Acetyl-2-hydroxy-3-methoxyphenyl acetate
    •  
    • Inchi: 1S/C11H12O5/c1-6(12)8-4-5-9(15-3)10(14)11(8)16-7(2)13/h4-5,14H,1-3H3
    • InChI Key: NQNQFUOQMZCVQM-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(=C(C=CC=1C(C)=O)OC)O

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 1.238
  • Boiling Point: 397.8°C at 760 mmHg
  • Flash Point: 156.1°C
  • Refractive Index: 1.532
  • PSA: 72.83
  • LogP: 1.52870
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.